Cas no 78108-86-8 (1,2-Cyclohexanedicarboxylicacid, 3-oxo-, 1,2-dimethyl ester)

1,2-Cyclohexanedicarboxylicacid, 3-oxo-, 1,2-dimethyl ester structure
78108-86-8 structure
Product Name:1,2-Cyclohexanedicarboxylicacid, 3-oxo-, 1,2-dimethyl ester
CAS No:78108-86-8
MF:C10H14O5
MW:214.215163707733
CID:580711
PubChem ID:297206
Update Time:2025-04-19

1,2-Cyclohexanedicarboxylicacid, 3-oxo-, 1,2-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarboxylicacid, 3-oxo-, 1,2-dimethyl ester
    • dimethyl 3-oxocyclohexane-1,2-dicarboxylate
    • 1,2-dimethoxycarbonyl-3-oxocyclohexane
    • 2,3-Bis(methoxycarbonyl)cyclohexanone
    • 3-Oxo-cyclohexan-1,2-dicarbonsaeure-dimethylester
    • 3-oxo-cyclohexane-1,2-dicarboxylic acid dimethyl ester
    • AC1L6RA8
    • NSC168021
    • SureCN3974808
    • DTXSID00304898
    • NSC-168021
    • SCHEMBL3974808
    • 78108-86-8
    • Inchi: 1S/C10H14O5/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h6,8H,3-5H2,1-2H3
    • InChI Key: DOOIIJNENIICPK-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C(=O)OC)C1C(=O)OC

Computed Properties

  • Exact Mass: 214.08412
  • Monoisotopic Mass: 214.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.202
  • Boiling Point: 316°Cat760mmHg
  • Flash Point: 138.3°C
  • Refractive Index: 1.469
  • PSA: 69.67
  • LogP: 0.31780
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